![molecular formula C19H17FN4O4S2 B6556605 4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide CAS No. 1040667-94-4](/img/structure/B6556605.png)
4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide
Description
The compound seems to be a complex organic molecule that contains a benzamide group, a thiazole group, and a sulfonamide group . These groups are common in many pharmaceuticals and bioactive compounds.
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It contains a benzamide group attached to a thiazole group via a propyl linker, and a sulfonamide group attached to the thiazole .Future Directions
Properties
IUPAC Name |
4-[3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]propanoylamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN4O4S2/c20-13-3-8-16(9-4-13)30(27,28)24-19-23-15(11-29-19)7-10-17(25)22-14-5-1-12(2-6-14)18(21)26/h1-6,8-9,11H,7,10H2,(H2,21,26)(H,22,25)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQYAQXCLWCCCRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)NC(=O)CCC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-fluoro-N-(4-{3-oxo-3-[4-(pyrimidin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzene-1-sulfonamide](/img/structure/B6556534.png)
![4-fluoro-N-(4-{3-oxo-3-[4-(pyridin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzene-1-sulfonamide](/img/structure/B6556550.png)
![4-fluoro-N-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide](/img/structure/B6556552.png)
![3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide](/img/structure/B6556554.png)
![3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-pentylpropanamide](/img/structure/B6556560.png)
![3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide](/img/structure/B6556575.png)
![N-(4-chlorophenyl)-3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556577.png)
![3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(2,4,6-trimethylphenyl)propanamide](/img/structure/B6556586.png)
![N-(4-ethoxyphenyl)-3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556590.png)
![3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(3-methoxyphenyl)methyl]propanamide](/img/structure/B6556598.png)
![methyl 1-{3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanoyl}piperidine-4-carboxylate](/img/structure/B6556610.png)
![N-(cyclohexylmethyl)-3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556616.png)
![N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556621.png)
![N-[2-(4-fluorophenyl)ethyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556630.png)
